![molecular formula C9H9NO2 B1346029 2,3-Dimethoxybenzonitrile CAS No. 5653-62-3](/img/structure/B1346029.png)
2,3-Dimethoxybenzonitrile
Overview
Description
2,3-Dimethoxybenzonitrile is an organic compound with the molecular formula (CH3O)2C6H3CN . It is a solid substance with a molecular weight of 163.17 . It is used in the replacement of nuclear alkoxyl groups to yield dimethoxy ketones by the action of methyl and phenyl Grignard reagents .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzonitrile core with two methoxy groups attached at the 2 and 3 positions . The linear formula is (CH3O)2C6H3CN .
Physical And Chemical Properties Analysis
This compound is a solid substance . More detailed physical and chemical properties may be available in specialized chemical literature or databases.
Scientific Research Applications
Spectroscopic Analysis and Structure Determination
- Conformational, Vibrational, and Electronic Structure Analysis : 3,4-dimethoxybenzonitrile, a close relative of 2,3-dimethoxybenzonitrile, has been analyzed using FTIR and FT-Raman spectra. Quantum chemical studies performed with various methods and basis sets have provided insights into the electron donating and withdrawing effects on the ring parameters. The research has determined structural parameters, energies, thermodynamic properties, and vibrational frequencies, contributing to a deeper understanding of the molecular structure of such compounds (Arjunan, Devi, Remya, & Mohan, 2013).
Synthesis and Characterization
- Improved Synthesis Techniques : An improved and scalable synthesis method has been developed for 25CN-NBOH, a compound derived from 2,5-dimethoxybenzonitrile, demonstrating the versatility and adaptability of dimethoxybenzonitriles in synthetic chemistry. This advancement makes certain compounds more accessible to the scientific community (Kristensen, Märcher-Rørsted, & Nykodemová, 2021).
Chemistry and Pharmacology
- Pharmacological Tool Applications : The compound 25CN-NBOH, related to 2,5-dimethoxybenzonitrile, has been used extensively as a pharmacological tool in various in vitro, ex vivo, and in vivo studies. Its selectivity for serotonin receptors highlights the potential of dimethoxybenzonitrile derivatives in exploring neurotransmitter systems (Märcher Rørsted, Jensen, & Kristensen, 2021).
Biological and Chemical Interactions
- DNA-Binding and Antimicrobial Activities : The study of a binuclear bridged Cr(III) complex containing 2-aminobenzonitrile, related to dimethoxybenzonitriles, has shown significant antimicrobial and antioxidant activities. These findings indicate the potential biological applications of benzonitrile derivatives, including their ability to bind with DNA (Govindharaju, Muruganantham, Balasubramaniyan, Palanivelan, Jayalakshmi, Rajalakshmi, & Ramachandramoorthy, 2019).
Safety and Hazards
properties
IUPAC Name |
2,3-dimethoxybenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c1-11-8-5-3-4-7(6-10)9(8)12-2/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBXGBNHUNHWYRM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10205089 | |
Record name | Benzonitrile, 2,3-dimethoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10205089 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5653-62-3 | |
Record name | 2,3-Dimethoxybenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5653-62-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3-Dimethoxybenzonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005653623 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,3-Dimethoxybenzonitrile | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=27018 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzonitrile, 2,3-dimethoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10205089 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-dimethoxybenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.635 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,3-DIMETHOXYBENZONITRILE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G1TE317GHW | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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